ethyl 1-[N-(4-isopropylphenyl)-N-(phenylsulfonyl)glycyl]-4-piperidinecarboxylate
Description
Synthesis Analysis
The synthesis process involves multiple steps, starting from ethyl piperidine-4-carboxylate, leading to the formation of N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazides through reactions with alkyl/aryl sulfonyl chlorides. These steps are characterized by their complexity and specificity, requiring precise conditions for successful completion (Khalid, Rehman, & Abbasi, 2014).
Molecular Structure Analysis
The molecular structure of derivatives of piperidine compounds, including those similar to the target compound, showcases variations in conformation and orientation. For example, differences in the inclination angle of phenoxycarbonyl rings with respect to the piperidine ring mean plane have been observed, affecting the overall molecular conformation (Raghuvarman, Sivakumar, Thanikachalam, & Aravindhan, 2014).
Chemical Reactions and Properties
The compound and its derivatives exhibit a range of chemical reactions, including bioavailability modifications and enzymatic inhibition activities. Adjustments in the molecular structure, such as the introduction of cyano- or carboxamidophenylsulfonyl groups, have been shown to significantly impact bioavailability and biological activity, particularly in terms of enzyme inhibition (Fletcher et al., 2002).
Physical Properties Analysis
The synthesis and structural elucidation of related compounds reveal details about the physical properties, such as melting points and solubility. For instance, the preparation of optical isomers and their characterization can provide insights into the physical properties that are critical for understanding the compound's behavior in various environments (Sakoda, Kamikawaji, & Seto, 1992).
properties
IUPAC Name |
ethyl 1-[2-[N-(benzenesulfonyl)-4-propan-2-ylanilino]acetyl]piperidine-4-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H32N2O5S/c1-4-32-25(29)21-14-16-26(17-15-21)24(28)18-27(22-12-10-20(11-13-22)19(2)3)33(30,31)23-8-6-5-7-9-23/h5-13,19,21H,4,14-18H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMXSQLOLVUGUAN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(=O)CN(C2=CC=C(C=C2)C(C)C)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H32N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 1-[2-[N-(benzenesulfonyl)-4-propan-2-ylanilino]acetyl]piperidine-4-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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